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Cat. No.: B1141468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Zinc acetylacetonate hydrate is a coordination complex with significant applications in

materials science, catalysis, and potentially in pharmaceutical development. This document

provides an in-depth overview of its core chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and a summary of its thermal

decomposition characteristics. All quantitative data has been consolidated into easily digestible

tables, and key processes are visualized through logical diagrams to facilitate a deeper

understanding of this versatile compound.

Core Chemical and Physical Properties
Zinc acetylacetonate hydrate is a white crystalline powder that is hygroscopic in nature.[1][2]

The anhydrous form of zinc acetylacetonate exists as a trimer, [Zn(C₅H₇O₂)₂]₃, where each zinc

ion is coordinated by five oxygen atoms in a distorted trigonal bipyramidal structure.[3][4] The

hydrated form, typically a monohydrate, features a 5-coordinate zinc center with a square

pyramidal geometry, where the water molecule occupies the axial position.[5]
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The fundamental physical and chemical properties of zinc acetylacetonate hydrate are

summarized in the table below.

Property Value References

Molecular Formula C₁₀H₁₄O₄Zn·xH₂O

C₁₀H₁₆O₅Zn (monohydrate) [6]

Molecular Weight 263.60 g/mol (anhydrous)

281.6 g/mol (monohydrate) [6]

Appearance White crystalline powder [1][7]

Melting Point 135-138 °C (hydrated) [2]

124-126 °C (anhydrous)

Boiling Point Sublimes [2]

CAS Number 108503-47-5 (hydrate) [1][3]

14024-63-6 (anhydrous) [7]

Solubility Profile
Zinc acetylacetonate hydrate exhibits limited solubility in water but is soluble in various

organic solvents.[1] In aqueous solutions, it tends to decompose via hydrolysis of the

acetylacetonate ligands, forming zinc hydroxide and acetylacetone.

Solvent Solubility Temperature References

Water 6.9 g/L 20 °C

9.1 g/L 20 °C

Ethanol Soluble Not Specified

Acetone Soluble Not Specified [2]

Methanol Soluble Not Specified

Benzene Soluble Not Specified [2]
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Experimental Protocols
Synthesis of Zinc Acetylacetonate Hydrate
A common method for the synthesis of zinc acetylacetonate hydrate involves the reaction of

a zinc salt with acetylacetone in the presence of a base.[3][4]

Materials:

Zinc sulfate heptahydrate (ZnSO₄·7H₂O)

Acetylacetone (CH₃COCH₂COCH₃)

Sodium hydroxide (NaOH)

Distilled water

Procedure:

Prepare an aqueous solution of sodium hydroxide (e.g., 1 mole in a specified volume of

water).

To the sodium hydroxide solution, add freshly distilled acetylacetone (1 mole) with stirring.

Separately, prepare an aqueous solution of zinc sulfate heptahydrate (0.5 mole).

Slowly add the zinc sulfate solution to the acetylacetone-sodium hydroxide mixture with

continuous stirring.

A precipitate of zinc acetylacetonate hydrate will form.

Collect the precipitate by filtration.

Wash the precipitate with distilled water to remove any unreacted salts.

Dry the product under vacuum or in a desiccator.

An alternative method involves the direct reaction of zinc oxide with acetylacetone.[8]
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Materials:

Zinc oxide (ZnO)

Acetylacetone (CH₃COCH₂COCH₃)

Distilled water

Procedure:

Suspend zinc oxide (e.g., 0.80 g) in distilled water (e.g., 25 mL).

Heat the suspension to boiling and then remove from the heat source.

Add acetylacetone (e.g., 3 mL) dropwise to the zinc oxide suspension with continuous

stirring.

After the addition is complete, cool the mixture in an ice bath.

Collect the resulting precipitate by suction filtration.

Thermal Decomposition Analysis
The thermal decomposition of zinc acetylacetonate hydrate can be investigated using

thermogravimetric analysis (TGA).

General Procedure:

Place a small, accurately weighed sample of zinc acetylacetonate hydrate into the TGA

sample pan (typically platinum).

Heat the sample in a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10

°C/min).

The instrument records the mass of the sample as a function of temperature.

The loss of water of hydration is typically observed between 78-120 °C.
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Further decomposition of the anhydrous complex occurs at higher temperatures, leading to

the formation of zinc oxide.[4][9]

The thermal decomposition of zinc acetylacetonate hydrate in an inert solvent at elevated

temperatures (e.g., 130 °C) can yield mesitylene and acetate ions.

Spectroscopic Properties
Infrared (IR) Spectroscopy
The infrared spectrum of zinc acetylacetonate hydrate provides insight into its molecular

structure.

Carbonyl Stretching (C=O): Strong absorption bands are observed in the region of 1570-

1580 cm⁻¹. These bands are shifted to lower frequencies compared to free acetylacetone

due to the coordination of the carbonyl groups to the zinc ion.

Metal-Oxygen Stretching (Zn-O): A characteristic absorption for the Zn-O bond appears

around 763.88 cm⁻¹.[6]

O-H Stretching: A broad absorption band around 3450 cm⁻¹ is indicative of the presence of

water of hydration.[6]

C=C Stretching: Bands corresponding to C=C stretching vibrations are also present in the

spectrum.[6]
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Caption: Synthesis of Zinc Acetylacetonate Hydrate.
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Caption: Thermal Decomposition of Zinc Acetylacetonate Hydrate.

Applications in Research and Development
Zinc acetylacetonate hydrate serves as a valuable precursor for the synthesis of zinc-based

materials, such as zinc oxide nanoparticles and thin films, which have applications in

electronics and photocatalysis.[7] It is also utilized as a catalyst in various organic synthesis
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reactions.[1][7] In the pharmaceutical industry, it has been explored as a stabilizer in drug

formulations to potentially enhance the bioavailability of active pharmaceutical ingredients.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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